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Compound of Interest

Compound Name: (±)-Jasmonic acid-d5

Cat. No.: B12407942 Get Quote

An In-depth Technical Guide on (±)-Jasmonic acid-d5: Solubility and Storage

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of the physicochemical properties of isotopically labeled compounds is

paramount for ensuring experimental accuracy and reproducibility. This guide provides a

detailed overview of the solubility and optimal storage conditions for (±)-Jasmonic acid-d5, a

deuterated analog of the plant hormone jasmonic acid. (±)-Jasmonic acid-d5 is frequently

utilized as an internal standard for the quantification of jasmonic acid in various biological

matrices by mass spectrometry.[1][2]

Solubility Data
The solubility of (±)-Jasmonic acid-d5 has been determined in several common laboratory

solvents. The quantitative data is summarized in the table below. It is important to note that for

dimethyl sulfoxide (DMSO), the use of newly opened, non-hygroscopic solvent is

recommended as water content can significantly affect solubility.[3]
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Solvent Solubility
Molar
Concentration

Notes

Dimethyl sulfoxide

(DMSO)
100 mg/mL 464.47 mM

Ultrasonic assistance

may be required.[3]

Chloroform Slightly soluble Not specified

Methanol Slightly soluble Not specified

Methyl Acetate 5 mg/mL solution Not specified

Commercially

available as a

solution.[2]

For comparison, the solubility of the non-deuterated form, (±)-Jasmonic acid, is approximately

25 mg/mL in dimethylformamide (DMF), 16 mg/mL in DMSO, and 3 mg/mL in PBS (pH 7.2).[4]

Storage and Stability
Proper storage of (±)-Jasmonic acid-d5 is crucial to maintain its chemical integrity and ensure

its performance as an internal standard. The recommended storage conditions vary depending

on whether the compound is in solid form or dissolved in a solvent.

Solid Form:

-20°C: Stable for up to 3 years.[5]

4°C: Stable for up to 2 years.[5]

Protection from light is recommended.[5][6]

In Solvent:

-80°C: The stock solution is stable for up to 6 months.[3][5][6]

-20°C: The stock solution is stable for up to 1 month.[3][5][6]

A solution in methyl acetate is reported to be stable for at least 2 years at -20°C.[2]
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Protection from light is recommended for solutions.[6]

For shipping, the compound is generally stable at room temperature for short periods.[2][5]

Experimental Protocols
General Protocol for Solution Preparation:

To prepare a stock solution of (±)-Jasmonic acid-d5, the following general steps can be

followed:

Bring the vial of solid (±)-Jasmonic acid-d5 to room temperature before opening to prevent

condensation of moisture.

Add the desired volume of a suitable solvent (e.g., DMSO) to the vial to achieve the target

concentration.

If using DMSO to achieve high concentrations, sonication may be necessary to facilitate

dissolution.[3]

For solvents in which the compound is only slightly soluble, vortexing and gentle heating

may be attempted, though stability under these conditions should be considered.

Protocol for Solvent Exchange:

If (±)-Jasmonic acid-d5 is supplied in a solvent that is not compatible with the intended

application, the solvent can be exchanged using the following procedure, adapted from

protocols for the non-deuterated form:[4]

Under a gentle stream of an inert gas (e.g., nitrogen), carefully evaporate the original solvent

(e.g., methyl acetate or ethanol).

Immediately add the new solvent of choice (e.g., DMSO, DMF) to the dried residue.

Ensure the new solvent is purged with an inert gas to remove dissolved oxygen, which can

potentially degrade the compound over time.

Vortex or sonicate as needed to ensure complete dissolution in the new solvent.
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Visualizations
Jasmonic Acid Signaling Pathway:

The following diagram illustrates the core signaling pathway of jasmonic acid in plants. This

pathway is crucial for plant defense responses to various stresses.[7][8]
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Caption: Core Jasmonic Acid Signaling Pathway.

Experimental Workflow for Solution Preparation:

This diagram outlines a logical workflow for preparing a solution of (±)-Jasmonic acid-d5 for

experimental use.
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Workflow for (±)-Jasmonic acid-d5 Solution Preparation
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Caption: Workflow for Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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